Cas no 202471-87-2 (a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate])

• Product Name: a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]
• CAS No: 202471-87-2
• MF: C₃₃H₄₀O₁₇
• MW: 708.66051197052
• CID: 288163
• Update Time: 2024-03-01

a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]
• a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)
• a-D-Glucopyranoside,3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl]-b-D-fructofuranosyl,6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] (9CI)
• Glomeratose C
• α-D-Glucopyranoside, 3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-β-D-fructofuranosyl, 6-[(2E)-3-(4-hydroxyphenyl)-2-propenoate]
• (-)-Glomeratose C

• Inchi： 1S/C33H40O17/c1-43-20-12-18(13-21(44-2)30(20)45-3)7-11-25(38)48-31-27(40)22(14-34)49-33(31,16-35)50-32-29(42)28(41)26(39)23(47-32)15-46-24(37)10-6-17-4-8-19(36)9-5-17/h4-13,22-23,26-29,31-32,34-36,39-42H,14-16H2,1-3H3/b10-6+,11-7+
• InChI Key： UJPKRVBOYSBABW-JMQWPVDRSA-N
• SMILES： COC1C(OC)=C(OC)C=C(/C=C/C(OC2C(OC3C(O)C(O)C(O)C(COC(/C=C/C4C=CC(O)=CC=4)=O)O3)(CO)OC(CO)C2O)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 50
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters